3,4,5,6-tetrachloro-N-[4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-yl]pyridine-2-carboxamide

• IUPAC Name: 3,4,5,6-tetrachloro-N-[4-ethyl-3-(trifluoromethyl)-1,2-oxazol-5-yl]pyridine-2-carboxamide
• InChI: InChI=1S/C12H6Cl4F3N3O2/c1-2-3-8(12(17,18)19)22-24-11(3)21-10(23)7-5(14)4(13)6(15)9(16)20-7/h2H2,1H3,(H,21,23)
• InChI Key: QHIUXBZGCBUJEI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(ON=C1C(F)(F)F)NC(=O)C2=NC(=C(C(=C2Cl)Cl)Cl)Cl
• Molecular Formula: C12H6Cl4F3N3O2
• Molecular Weight: 423.0 g/mol
• CAS No.: 2094263-02-0

Description

This compound is a chlorinated pyridine derivative with an oxazole ring attached. Chlorinated pyridines and oxazoles are both classes of compounds that are widely used in organic synthesis and have various applications in fields such as pharmaceuticals and dyestuffs.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, chlorinated pyridines are known to undergo various reactions including nucleophilic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the chlorine atoms and the trifluoromethyl group. For example, the compound is likely to be relatively non-polar and could have low solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, many chlorinated pyridines are used as intermediates in the synthesis of pharmaceuticals and could exert their effects through various mechanisms depending on the final product.